Cas no 224584-18-3 (3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid)
224584-18-3 structure
Product Name:3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
CAS No:224584-18-3
MF:C7H7F3O2
MW:180.124492883682
MDL:MFCD20544759
CID:3914427
PubChem ID:10631207
Update Time:2025-04-22
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)-
- 3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylicacid
- 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid(WXFC0807)
- 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
- SY059052
- MFCD20544759
- DTXSID801193672
- CGISBZCYXGUFNK-UHFFFAOYSA-N
- 224584-18-3
- EN300-53511
- EN300-27713412
- Bicyclo[1.1.1]?pentane-?1-?carboxylic acid, 3-?(trifluoromethyl)?-
- AKOS022191639
- Z802560076
- SB22182
- CS-0049792
- SCHEMBL17582356
- P17224
- 3-(Trifluoromethyl)-bicyclo[1.1.1]pentane-1-carboxylic acid
- ZIA58418
- AS-53871
- 3-(Trifluoromethyl)bicyclo(1.1.1)pentane-1-carboxylic acid
- 828-504-3
-
- MDL: MFCD20544759
- Inchi: 1S/C7H7F3O2/c8-7(9,10)6-1-5(2-6,3-6)4(11)12/h1-3H2,(H,11,12)
- InChI Key: CGISBZCYXGUFNK-UHFFFAOYSA-N
- SMILES: FC(C12CC(C(=O)O)(C1)C2)(F)F
Computed Properties
- Exact Mass: 180.03981395g/mol
- Monoisotopic Mass: 180.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02467-1g |
3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95%% | 1g |
$1214 | 2023-09-07 | |
| TRC | T199300-5mg |
3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 5mg |
$ 110.00 | 2022-06-02 | ||
| TRC | T199300-10mg |
3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 10mg |
$ 180.00 | 2022-06-02 | ||
| Apollo Scientific | PC405689-100mg |
3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 97% | 100mg |
£53.00 | 2025-02-21 | |
| Chemenu | CM462013-100mg |
Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)- |
224584-18-3 | 95%+ | 100mg |
$92 | 2024-07-28 | |
| Chemenu | CM462013-250mg |
Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)- |
224584-18-3 | 95%+ | 250mg |
$188 | 2024-07-28 | |
| Chemenu | CM462013-1g |
Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)- |
224584-18-3 | 95%+ | 1g |
$480 | 2024-07-28 | |
| Chemenu | CM462013-5g |
Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)- |
224584-18-3 | 95%+ | 5g |
$2185 | 2023-02-23 | |
| Chemenu | CM462013-10g |
Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)- |
224584-18-3 | 95%+ | 10g |
$3642 | 2023-02-23 | |
| abcr | AB486761-500 mg |
3-(Trifluoromethyl)-bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 500MG |
€1,421.00 | 2022-08-31 |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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